![molecular formula C15H24O B1664154 4,6-Di-tert-butyl-m-cresol CAS No. 497-39-2](/img/structure/B1664154.png)
4,6-Di-tert-butyl-m-cresol
Overview
Description
4,6-Di-tert-butyl-m-cresol (CAS: 497-39-2) is a chemical compound with the molecular formula C15H24O . It is also known as Dbmc .
Synthesis Analysis
The synthesis of this compound involves a reaction performed in a glass ampoule put in a stainless steel microautoclave. The ampoule is charged with 5 wt % of the catalyst (with respect to ArOH), 100 mmol of phenol or cresol, 200 mmol of the alcohol, and 10 mmol of CBr4 (CHBr3, CHCl3, CCl4) under argon .Molecular Structure Analysis
The molecular structure of this compound can be represented by the canonical SMILES string: CC1=CC(=C(C=C1C©©C)C©©C)O .Chemical Reactions Analysis
The condensation of this compound can produce regulated food additive di-tert-butyl-m-cresyl phosphonite . It is also used as an intermediate in the production of rubber chemicals, modified phenolic resins, and synthetic musks of the ambrette type .Physical And Chemical Properties Analysis
This compound has a molecular weight of 220.3505 .Scientific Research Applications
Antioxidant Content in Transformer Oil
4,6-Di-tert-butyl-m-cresol, as a variant of butylated hydroxytoluene (BHT), is used as an antioxidant in transformer oil. An electrochemical method for determining BHT content in transformer oil has been established, demonstrating its significant role in preserving oil quality (Zhou et al., 2012).
Chemical Synthesis and Purification
This compound has been synthesized for various applications. For instance, the synthesis of tert-butyl-hydroxylated 3,5-di-tert-butyl-4-hydroxybenzaldehyde, a process involving this compound, was achieved with significant efficiency (Inagaki et al., 2003). Additionally, a method for purifying butylated p-cresol, a close relative of this compound, has been detailed, highlighting its importance in research and industry applications (Shipp et al., 1973).
Metabolic Studies and Food Additives
In the context of food additives, studies have been conducted on the metabolism of compounds closely related to this compound, such as α-hydroxy-2,6-di-tert-butyl-p-cresol. These studies have isolated and characterized various metabolites, contributing to the understanding of their antioxidative effects (Akagi & Aoki, 1962).
Alkylation Reactions
This compound is involved in alkylation reactions, crucial in organic synthesis. The reaction of mixed P-cresol and m-cresol with isobutylene demonstrated significant conversion rates for this compound, showcasing its utility in chemical processes (Zhang Qiang, 2012).
Catalysis and Selective Adsorption
In catalysis, this compound has been studied for its role in tert-butylation reactions. It is a key component in the selective adsorption processes, such as in the industrial synthesis of antioxidants like BHT. This involves complex interactions like hydrogen bonding and steric hindrance, critical for achieving desired selectivities in chemical reactions (Koehler et al., 1999).
Mechanism of Action
Target of Action
4,6-Di-tert-butyl-m-cresol, also known as 2,4-Di-tert-butyl-5-methylphenol , is an organic compound that is primarily used as a catalyst and raw material in organic synthesis . The primary targets of this compound are the reactants in the synthesis reactions it catalyzes .
Mode of Action
The compound’s mode of action is through its interaction with its targets in the synthesis reactions. It is typically used in alkylation reactions, where it reacts with m-cresol and 2-methyl-2-butene (tert-butyl propene) under acid catalysis .
Biochemical Pathways
As a catalyst and raw material in organic synthesis, this compound affects the pathways of the synthesis reactions it is involved in . The downstream effects depend on the specific reactions and the compounds being synthesized.
Pharmacokinetics
It is known that the compound is insoluble in water but soluble in some organic solvents such as ethanol, ether, and dichloromethane . These properties can impact its bioavailability in biological systems.
Result of Action
The molecular and cellular effects of this compound’s action are primarily seen in the products of the synthesis reactions it catalyzes . The specific effects depend on the reactions and the compounds being synthesized.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it should be stored in a cool, dry place and should avoid contact with strong oxidizing agents . Its reactivity can also be affected by temperature and the presence of other chemicals .
Safety and Hazards
properties
IUPAC Name |
2,4-ditert-butyl-5-methylphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24O/c1-10-8-13(16)12(15(5,6)7)9-11(10)14(2,3)4/h8-9,16H,1-7H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYSSJDOPILWQDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(C)(C)C)C(C)(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1041502 | |
Record name | 3-Methyl-4,6-di-tert-butylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1041502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Solid; [Merck Index] | |
Record name | Phenol, 2,4-bis(1,1-dimethylethyl)-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4,6-Di-tert-butyl-3-methylphenol | |
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Boiling Point |
211 °C @ 100 MM HG | |
Record name | 4,6-DI-TERT-BUTYL-3-METHYLPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5669 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
PRACTICALLY INSOL IN WATER, ETHYLENE GLYCOL; SOL IN ALC, BENZENE, CARBON TETRACHLORIDE, ETHER, ACETONE | |
Record name | 4,6-DI-TERT-BUTYL-3-METHYLPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5669 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.912 @ 80 °C/4 °C | |
Record name | 4,6-DI-TERT-BUTYL-3-METHYLPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5669 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
CRYSTALS | |
CAS RN |
497-39-2 | |
Record name | Di-tert-Butyl-m-cresol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=497-39-2 | |
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Record name | 4,6-Di-tert-butyl-3-methylphenol | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000497392 | |
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Record name | Phenol, 2,4-bis(1,1-dimethylethyl)-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Methyl-4,6-di-tert-butylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1041502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,6-di-tert-butyl-m-cresol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.135 | |
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Record name | 4,6-DI-TERT-BUTYL-M-CRESOL | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TMY866FL30 | |
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Record name | 4,6-DI-TERT-BUTYL-3-METHYLPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5669 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
62.1 °C | |
Record name | 4,6-DI-TERT-BUTYL-3-METHYLPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5669 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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